Cas no 97974-93-1 (3',5'-Di-O-(p-toluoyl)-5-(2-hydroxyethyl)-2'-deoxyuridine)

• Product Name: 3',5'-Di-O-(p-toluoyl)-5-(2-hydroxyethyl)-2'-deoxyuridine
• CAS No: 97974-93-1
• MF: C₂₇H₂₈N₂O₈
• MW: 508.519827842712
• CID: 801477
• Update Time: 2025-06-26

3',5'-Di-O-(p-toluoyl)-5-(2-hydroxyethyl)-2'-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• 3',5'-DI-O-(P-TOLUOYL)-5-(2-HYDROXYETHYL)-2'-DEOXYURIDINE
• 3’, 5’-DI-O-P-TOLUOYL-5-(2-HYDROXYETHYL)-2’-DEOXYURIDINE
• Uridine,2'-deoxy-5-(2-hydroxyethyl)-, 3',5'-bis(4-methylbenzoate) (9CI)
• 3',5'-Di-O-(p-toluoyl)-5-(2-hydroxyethyl)-2'-deoxyuridine

• Inchi： 1S/C27H28N2O8/c1-16-3-7-18(8-4-16)25(32)35-15-22-21(37-26(33)19-9-5-17(2)6-10-19)13-23(36-22)29-14-20(11-12-30)24(31)28-27(29)34/h3-10,14,21-23,30H,11-13,15H2,1-2H3,(H,28,31,34)/t21-,22+,23+/m0/s1
• InChI Key： OOZVHNULOVTJKS-YTFSRNRJSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1COC(C1C=CC(C)=CC=1)=O)OC(C1C=CC(C)=CC=1)=O)N1C(NC(C(CCO)=C1)=O)=O

Computed Properties

• Exact Mass: 508.18500

Experimental Properties

• PSA: 136.92000
• LogP: 2.05830

Additional information on 3',5'-Di-O-(p-toluoyl)-5-(2-hydroxyethyl)-2'-deoxyuridine

Comprehensive Overview of 3',5'-Di-O-(p-toluoyl)-5-(2-hydroxyethyl)-2'-deoxyuridine (CAS No. 97974-93-1)

3',5'-Di-O-(p-toluoyl)-5-(2-hydroxyethyl)-2'-deoxyuridine (CAS No. 97974-93-1) is a chemically modified nucleoside derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound is particularly notable for its role in the synthesis of antiviral and anticancer agents. The p-toluoyl protecting groups enhance its stability and solubility, making it a valuable intermediate in nucleoside chemistry. Researchers are increasingly exploring its potential in drug delivery systems and prodrug development, aligning with the growing demand for targeted therapies in modern medicine.

The structural uniqueness of 3',5'-Di-O-(p-toluoyl)-5-(2-hydroxyethyl)-2'-deoxyuridine lies in its 2'-deoxyuridine backbone, which is a critical component in DNA synthesis. The addition of the hydroxyethyl group at the 5-position introduces a reactive moiety, enabling further functionalization. This feature is particularly relevant in the context of personalized medicine, where customizable molecular frameworks are essential. Recent studies have highlighted its utility in bioconjugation and nanoparticle-based therapeutics, addressing current trends in precision oncology and immunotherapy.

From a synthetic perspective, CAS No. 97974-93-1 is often employed in solid-phase oligonucleotide synthesis (SPOS), a technique widely used in genetic engineering and diagnostic assay development. Its compatibility with automated synthesizers makes it a preferred choice for high-throughput applications. Additionally, the compound's toluoyl-protected hydroxyl groups facilitate selective deprotection, a key advantage in multi-step synthetic pathways. This aligns with the industry's shift toward green chemistry and atom-efficient reactions, as it minimizes waste and improves yield.

The pharmacological relevance of 3',5'-Di-O-(p-toluoyl)-5-(2-hydroxyethyl)-2'-deoxyuridine extends to its potential as a metabolic modulator. Recent inquiries into mitochondrial DNA repair mechanisms have identified similar nucleoside analogs as promising candidates for treating age-related diseases. This connection resonates with the public's growing interest in longevity research and anti-aging therapeutics. Furthermore, its application in RNA interference (RNAi) technologies underscores its versatility in both gene silencing and epigenetic editing.

In the realm of analytical chemistry, CAS No. 97974-93-1 serves as a reference standard for HPLC and mass spectrometry (MS) methodologies. Its well-defined chromatographic behavior aids in the quantification of nucleoside-based compounds in complex matrices. This is particularly valuable in biomarker discovery and pharmacokinetic studies, where accuracy and reproducibility are paramount. The compound's UV absorbance properties also make it suitable for spectrophotometric assays, catering to the needs of high-content screening platforms.

Looking ahead, the demand for 3',5'-Di-O-(p-toluoyl)-5-(2-hydroxyethyl)-2'-deoxyuridine is expected to rise in tandem with advancements in biopharmaceuticals and synthetic biology. Its compatibility with CRISPR-Cas9 systems and mRNA vaccine technologies positions it as a critical tool in next-generation therapeutics. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing unmet medical needs and shaping the future of molecular medicine.